Cas no 1355225-33-0 (6-Isopropyl-2-oxo-2H-chromene-4-carboxylic acid)

• Product Name: 6-Isopropyl-2-oxo-2H-chromene-4-carboxylic acid
• CAS No: 1355225-33-0
• MF: C₁₃H₁₂O₄
• MW: 232.231984138489
• CID: 4937568
• Update Time: 2025-10-30

6-Isopropyl-2-oxo-2H-chromene-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Isopropyl-2-oxo-2H-chromene-4-carboxylic acid

• Inchi： 1S/C13H12O4/c1-7(2)8-3-4-11-9(5-8)10(13(15)16)6-12(14)17-11/h3-7H,1-2H3,(H,15,16)
• InChI Key： WHBBJNGANWCMCN-UHFFFAOYSA-N
• SMILES： O1C(C=C(C(=O)O)C2=C1C=CC(=C2)C(C)C)=O

Computed Properties

• Exact Mass: 232.07355886 g/mol
• Monoisotopic Mass: 232.07355886 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 63.6
• Molecular Weight: 232.23

Additional information on 6-Isopropyl-2-oxo-2H-chromene-4-carboxylic acid

6-Isopropyl-2-oxo-2H-chromene-4-carboxylic acid (CAS No. 1355225-33-0): A Comprehensive Overview

6-Isopropyl-2-oxo-2H-chromene-4-carboxylic acid, identified by its CAS number 1355225-33-0, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the chromene class, which is known for its diverse biological activities and potential therapeutic applications. The presence of an isopropyl group and a carboxylic acid moiety in its structure contributes to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.

The chromene core of 6-isopropyl-2-oxo-2H-chromene-4-carboxylic acid is a six-membered aromatic ring system containing an oxygen atom, which is a characteristic feature of many bioactive molecules. This structural motif is widely recognized for its ability to interact with biological targets, including enzymes and receptors, thereby modulating various physiological processes. The carboxylic acid group at the 4-position provides a site for further functionalization, allowing chemists to tailor the compound's properties for specific applications.

In recent years, there has been a growing interest in chromene derivatives due to their potential as pharmacological agents. Studies have demonstrated that these compounds exhibit a range of biological activities, including anti-inflammatory, antioxidant, antimicrobial, and anticancer properties. The structural features of 6-isopropyl-2-oxo-2H-chromene-4-carboxylic acid make it an attractive candidate for further investigation in these areas.

One of the most compelling aspects of 6-isopropyl-2-oxo-2H-chromene-4-carboxylic acid is its potential as a lead compound for the development of novel therapeutic agents. Researchers have been exploring its interactions with various biological targets, with the aim of identifying new drug candidates. For instance, studies have shown that chromene derivatives can inhibit the activity of certain enzymes involved in inflammation and cancer progression. The isopropyl group in the molecule may play a crucial role in modulating these interactions, enhancing the compound's efficacy.

The synthesis of 6-isopropyl-2-oxo-2H-chromene-4-carboxylic acid presents an interesting challenge for organic chemists. The construction of the chromene ring system requires careful selection of starting materials and reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in research and development programs.

The pharmacological profile of 6-isopropyl-2-oxo-2H-chromene-4-carboxylic acid has been extensively studied in vitro and in vivo. Preclinical studies have revealed promising results regarding its potential therapeutic applications. For example, researchers have observed that this compound can suppress the growth of certain cancer cell lines by inhibiting key signaling pathways involved in tumor progression. Additionally, it has shown protective effects against oxidative stress-induced damage in experimental models.

The carboxylic acid group in the structure of 6-isopropyl-2-oxo-2H-chromene-4-carboxylic acid offers opportunities for further derivatization to enhance its pharmacological properties. By introducing various functional groups at this position, chemists can modulate the compound's solubility, bioavailability, and target specificity. Such modifications are crucial for optimizing drug candidates for clinical use.

The growing body of evidence supporting the bioactivity of chromene derivatives has prompted researchers to explore new synthetic routes and structural variations. The development of novel synthetic strategies has not only improved the accessibility of these compounds but also opened up new avenues for drug discovery. The unique combination of structural features in 6-isopropyl-2-oxo-2H-chromene-4-carboxylic acid makes it a valuable tool for investigating the mechanisms underlying various diseases.

In conclusion, 6-isopropyl-2-oxtwoH-chromene-octcarbocyclic acid (CAS No. 1355225-oct3-oct0)